N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide

• IUPAC Name: N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide
• InChI: InChI=1S/C18H25N3O2/c1-20(11-12-21-9-5-2-6-10-21)18(23)15-13-17(22)19-16-8-4-3-7-14(15)16/h3-4,7-8,15H,2,5-6,9-13H2,1H3,(H,19,22)
• InChI Key: DVHHLHUZHLUMFM-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN1CCCCC1)C(=O)C2CC(=O)NC3=CC=CC=C23
• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol

Description

N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide, also known as MQPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MQPA is a member of the quinoline family, which is known for its diverse biological activities.

Scientific Research Applications

N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide has been shown to have a wide range of potential applications in scientific research. It has been studied for its ability to inhibit various enzymes, including thrombin, trypsin, and chymotrypsin. N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide has also been shown to have antitumor activity and has been studied for its potential use in cancer therapy. Additionally, N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide has been shown to have antimicrobial activity and has been studied for its potential use in treating bacterial infections.

Mechanism of Action

N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide is a competitive inhibitor of serine proteases, which play a critical role in many biological processes. It acts by binding to the active site of the enzyme, preventing substrate binding and catalysis. N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide has been shown to have high selectivity for thrombin, making it a potential therapeutic agent for thrombotic disorders.
Biochemical and Physiological Effects:
N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit platelet aggregation and blood coagulation, making it a potential therapeutic agent for thrombotic disorders. N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide has also been shown to have antitumor activity, inducing apoptosis in cancer cells. Additionally, N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide has been shown to have antimicrobial activity, inhibiting the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. Additionally, it has high selectivity for thrombin, making it a valuable tool for studying the role of thrombin in various biological processes. However, one limitation of N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide is that it may have off-target effects, inhibiting other serine proteases in addition to thrombin.

Future Directions

There are several future directions for research involving N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide. One potential area of research is the development of N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide-based therapeutics for thrombotic disorders. Additionally, N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide could be studied for its potential use in cancer therapy, either alone or in combination with other chemotherapeutic agents. Another area of research could be the development of N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide-based antimicrobial agents for treating bacterial infections. Finally, further studies could be conducted to investigate the off-target effects of N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide and to develop more selective inhibitors of thrombin.

Synthesis Methods

N-methyl-2-oxo-N-(2-piperidin-1-ylethyl)-3,4-dihydro-1H-quinoline-4-carboxamide can be synthesized through a multistep process involving the condensation of 2-piperidin-1-ylethylamine with 3,4-dihydro-1H-quinoline-2,5-dione, followed by the N-methylation of the resulting product using formaldehyde and hydrogen cyanide. The final product is obtained after purification through column chromatography.